![molecular formula C13H15N3O2 B7539169 2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide](/img/structure/B7539169.png)
2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide, also known as MMB, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. MMB is a benzamide derivative that has shown promising results in various preclinical studies, including its ability to inhibit cancer cell growth and induce apoptosis.
Mechanism of Action
The mechanism of action of 2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound has also been shown to activate the AMPK pathway, which is involved in the regulation of energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, inhibition of beta-amyloid aggregation, improvement of cognitive function, improvement of glucose tolerance and insulin sensitivity, and reduction of inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide in lab experiments is its high potency and selectivity, which allows for the study of specific signaling pathways and biological processes. Another advantage is its low toxicity, which makes it a suitable candidate for in vivo studies. However, one of the limitations of using this compound in lab experiments is its limited solubility, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research of 2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide, including the development of more efficient synthesis methods, the identification of novel therapeutic applications, and the optimization of its pharmacokinetic and pharmacodynamic properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.
Synthesis Methods
The synthesis of 2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide involves the reaction of 4-chloro-2-methylbenzoic acid with N-methyl-1H-pyrazole-4-carboxamide in the presence of a base and a coupling agent. The resulting intermediate is then treated with hydroxylamine hydrochloride to obtain the final product, this compound.
Scientific Research Applications
2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, this compound has shown promising results in inhibiting the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
In Alzheimer's disease research, this compound has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a significant role in the pathogenesis of Alzheimer's disease. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. This compound has also been shown to reduce inflammation and oxidative stress, which are believed to play a significant role in the development of diabetes.
properties
IUPAC Name |
2-hydroxy-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-15(8-10-7-14-16(2)9-10)13(18)11-5-3-4-6-12(11)17/h3-7,9,17H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SROHXEWSDCYFEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CN(C)C(=O)C2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.